2-({[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)pyridine

• IUPAC Name: 2-(phenoxymethyl)-5-(pyridin-2-ylmethylsulfanyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C15H13N3O2S/c1-2-7-13(8-3-1)19-10-14-17-18-15(20-14)21-11-12-6-4-5-9-16-12/h1-9H,10-11H2
• InChI Key: KWLGYJJLTXXGRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NN=C(O2)SCC3=CC=CC=N3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

The compound “2-({[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)pyridine” is a type of substituted pyridine. Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules.

Synthesis Analysis

The synthesis of such compounds involves a structural-based molecular docking approach. The compounds were synthesized and characterized well by using conventional methods.

Molecular Structure Analysis

The molecular structure of these compounds was confirmed through single crystal XRD analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be improved by introducing various functional groups into the pyridine scaffold.

Scientific Research Applications

2-({[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)pyridine has a wide range of scientific research applications. It is used in the synthesis of various pharmaceuticals, such as anticonvulsants and anti-inflammatory drugs. It is also used in the synthesis of dyes, pigments, and other organic compounds. This compound is also used in the synthesis of polymers, such as polyurethanes and polycarbonates.

Mechanism of Action

2-({[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)pyridine acts as a proton acceptor, which means that it can accept hydrogen atoms from other molecules. This allows this compound to act as a catalyst in various chemical reactions. This compound is also able to form hydrogen bonds with other molecules, which allows it to interact with them and affect their reactivity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, anti-allergic, and anti-fungal properties. It has also been shown to have anticonvulsant and anti-anxiety effects in animal models. This compound has also been shown to have antioxidant properties, which may be beneficial in treating oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)pyridine in lab experiments is its stability in various conditions. This compound is stable in a wide range of temperatures and is not easily degraded by light or air. Additionally, this compound is soluble in a variety of solvents, which makes it easy to use in a variety of experiments. However, this compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

In the future, 2-({[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)pyridine could be used in the development of new pharmaceuticals and other organic compounds. Additionally, this compound could be used in the synthesis of new polymers and other materials. This compound could also be used in the development of new dyes and pigments. Finally, this compound could be used in the development of new drugs for the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease.

Synthesis Methods

2-({[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)pyridine can be synthesized using a variety of methods, including the use of a Grignard reaction. In this method, a Grignard reagent is reacted with a nitrile compound in the presence of a suitable solvent, such as ethyl acetate. This reaction produces a nitrile compound, which is then reacted with a base, such as sodium hydroxide. This reaction produces this compound as the final product.